N-(4-fluorophenyl)-2-(5-phenylisoxazol-3-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C17H13FN2O2/c18-13-6-8-14(9-7-13)19-17(21)11-15-10-16(22-20-15)12-4-2-1-3-5-12/h1-10H,11H2,(H,19,21)
• InChI Key: TVJUJCIEIGYOCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NO2)CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C17H13FN2O2
• Molecular Weight: 296.29 g/mol

Description

N-(4-fluorophenyl)-2-(5-phenylisoxazol-3-yl)acetamide, also known as FPhI, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is synthesized using a specific method and has been found to have unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-(5-phenylisoxazol-3-yl)acetamide involves the selective inhibition of the α7 nicotinic acetylcholine receptor. This compound binds to the receptor and prevents the binding of acetylcholine, which is the natural ligand of the receptor. This results in the inhibition of the receptor and the downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound has a high selectivity towards the α7 nicotinic acetylcholine receptor and does not affect other nicotinic acetylcholine receptors. This compound has also been shown to have a long half-life and stable in plasma. In vivo studies have shown that this compound can penetrate the blood-brain barrier and selectively inhibit the α7 nicotinic acetylcholine receptor in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-fluorophenyl)-2-(5-phenylisoxazol-3-yl)acetamide is its high selectivity towards the α7 nicotinic acetylcholine receptor. This allows for specific studies on the role of this receptor in various neurological disorders. This compound also has a long half-life and stable in plasma, which allows for prolonged studies. However, one of the limitations of this compound is its low yield of around 50%. This makes it expensive and time-consuming to synthesize.

Future Directions

There are several future directions for the research on N-(4-fluorophenyl)-2-(5-phenylisoxazol-3-yl)acetamide. One of the major areas of focus is the development of this compound analogs with improved yield and potency. Another area of focus is the study of the role of α7 nicotinic acetylcholine receptor in other neurological disorders such as Parkinson's disease and depression. Furthermore, the use of this compound as a therapeutic agent for these disorders can also be explored.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. The synthesis method of this compound involves the reaction of 4-fluoroaniline and 5-phenylisoxazole-3-carboxylic acid in the presence of a coupling agent. This compound has a selective inhibitory effect on the α7 nicotinic acetylcholine receptor and can be used as a tool compound to study the role of this receptor in neurological disorders. This compound has various biochemical and physiological effects and has advantages and limitations for lab experiments. There are several future directions for the research on this compound, including the development of analogs and the study of the role of α7 nicotinic acetylcholine receptor in other neurological disorders.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-(5-phenylisoxazol-3-yl)acetamide involves the reaction of 4-fluoroaniline and 5-phenylisoxazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction takes place in a solvent such as dichloromethane, and the product is purified using column chromatography. The yield of this compound obtained from this method is around 50%.

Scientific Research Applications

N-(4-fluorophenyl)-2-(5-phenylisoxazol-3-yl)acetamide has been found to have potential applications in various areas of scientific research. One of the major areas of application is in the field of neuroscience. This compound has been shown to have a selective inhibitory effect on the α7 nicotinic acetylcholine receptor, which is involved in various neurological disorders such as Alzheimer's disease and schizophrenia. Therefore, this compound can be used as a tool compound to study the role of α7 nicotinic acetylcholine receptor in these disorders.